5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine

• IUPAC Name: 5-chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine
• InChI: InChI=1S/C8H8ClN3/c1-4-6(9)2-5-7(10)3-11-8(5)12-4/h2-3H,10H2,1H3,(H,11,12)
• InChI Key: OTQWBLFJRWKZDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=CNC2=N1)N)Cl
• Molecular Formula: C8H8ClN3
• DSSTOX Substance ID: DTXSID60646862
• Molecular Weight: 181.62 g/mol
• CAS RN: 1000340-14-6

Description

5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine, also known as CMP3a, is a chemical compound that has gained attention in recent years due to its potential for use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of extensive study. In

Mechanism of Action

The mechanism of action of 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine involves its interaction with the M1 muscarinic receptor. This receptor is a member of the GPCR family and is involved in a variety of physiological processes, including learning and memory, cognitive function, and regulation of mood. 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine binds to the receptor and stabilizes its active conformation, leading to increased signaling through downstream pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine are primarily related to its interaction with the M1 muscarinic receptor. Studies have shown that 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine can enhance cognitive function and memory in animal models, making it a potentially valuable tool for the treatment of cognitive disorders such as Alzheimer's disease. In addition, 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine has been shown to have analgesic effects, suggesting that it may have potential as a pain management tool.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine is its selectivity for the M1 muscarinic receptor. This selectivity allows for more precise targeting of this receptor, making it a valuable tool for studying its function. However, one limitation of 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine is its relatively low potency, which can make it difficult to achieve the desired effects in some experiments.

Future Directions

There are a variety of potential future directions for research involving 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine. One potential area of focus is the development of more potent analogs of this compound, which could enhance its utility as a research tool. In addition, further studies are needed to fully understand the biochemical and physiological effects of 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine, particularly with regard to its potential as a treatment for cognitive disorders and pain management. Finally, research into the potential applications of 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine in other areas, such as cancer treatment, may also be of interest.

Scientific Research Applications

5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine has been shown to have a variety of potential applications in scientific research. One of its primary uses is in the study of G protein-coupled receptors (GPCRs). GPCRs are a type of cell membrane receptor that play a critical role in a variety of physiological processes, including sensory perception, regulation of hormone secretion, and neurotransmission. 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine has been shown to selectively bind to a specific type of GPCR known as the M1 muscarinic receptor, making it a valuable tool for studying the function of these receptors.